Cas no 1803693-33-5 (Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1803693-33-5
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4830327
• Update Time: 2025-05-26

Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-6-4-7(19-10(11,12)13)9(16)14-5(6)3-8(15)18-2/h4H,3H2,1-2H3,(H,14,16)
• InChI Key： LXNMXDKPEGBBBX-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(=C(C=1)OC)CC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.1
• Topological Polar Surface Area: 73.9

Additional information on Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Recent Advances in the Study of Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1803693-33-5)

Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1803693-33-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of hydroxyl, methoxy, and trifluoromethoxy substituents on the pyridine ring, exhibits promising pharmacological properties, making it a subject of ongoing research in drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, highlighting its improved yield and purity compared to previous methods. The study also explored its potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory pathways.

In addition to its synthetic advancements, the compound's mechanism of action has been investigated in various disease models. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in modulating oxidative stress and inflammation in vitro, suggesting its potential application in treating neurodegenerative diseases. The trifluoromethoxy group, in particular, was noted for its role in enhancing the compound's metabolic stability and bioavailability.

Further research has explored the structural-activity relationship (SAR) of Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate. A 2024 study utilized computational modeling and molecular docking to identify key interactions between the compound and its biological targets. These findings provide valuable insights for optimizing its pharmacological profile and designing derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research underscores the potential of Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate as a valuable tool in chemical biology and a candidate for further drug development.

In conclusion, Methyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1803693-33-5) represents a promising compound with diverse therapeutic applications. Ongoing research aims to elucidate its full potential and overcome existing challenges, paving the way for its eventual use in clinical settings.